6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]pyridazin-3-one
• InChI: InChI=1S/C19H17FN2O3/c1-24-14-7-9-18(25-2)15(11-14)17-8-10-19(23)22(21-17)12-13-5-3-4-6-16(13)20/h3-11H,12H2,1-2H3
• InChI Key: WNQCKRPOFFQGHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC3=CC=CC=C3F
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol
• CAS No.: 941991-93-1

Description

6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C19H17FN2O3 and its molecular weight is 340.3 g/mol. The purity is usually 95%.
The exact mass of the compound 6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one is 340.12232057 g/mol and the complexity rating of the compound is 537. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

CCG-309528, also known as F2774-2946 or 6-(2,5-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl]-2,3-dihydropyridazin-3-one, primarily targets the Cereblon (CRBN) E3 Ligase . CRBN is a substrate receptor for the CRL4 CRBN E3 ubiquitin ligase.

Mode of Action

CCG-309528 interacts with CRBN to induce recruitment and ubiquitin-mediated proteasomal degradation of the transcription factors Ikaros and Aiolos . Compared with immunomodulatory agents such as lenalidomide that also degrade Ikaros/Aiolos, CCG-309528 demonstrates a faster, deeper, and more sustained degradation of these transcription factors.

Biochemical Pathways

The degradation of Ikaros and Aiolos leads to derepression of cyclin-dependent kinase (CDK) inhibitors and interferon-stimulated genes, such as IRF7, and reduction of the critical oncogenic factor, c-Myc. This results in potent, autonomous cell killing and apoptosis in a large panel of genetically heterogeneous NHL cell lines.

Result of Action

The result of CCG-309528’s action is potent, autonomous cell killing and apoptosis in a large panel of genetically heterogeneous NHL cell lines. It also demonstrated in vivo activity in NHL xenograft models, leading to tumor regression and tumor-free animals.